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molecular formula C13H16O4 B8310290 4-(beta-Acetylpropionyl)-1,2-dimethoxybenzene

4-(beta-Acetylpropionyl)-1,2-dimethoxybenzene

Cat. No. B8310290
M. Wt: 236.26 g/mol
InChI Key: BHPGLGYAYDXSRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05235068

Procedure details

In 50 ml of dichloroethane were dissolved 5.8 g (0.05 mole) of levulinic acid and 10.26 g (0.06 mole) of monochloroacetic anhydride. To the resulting solution were added 8.98 g (0.065 mole) of 1,2-dimethoxybenzene and 0.71 g of boron trifluoride-diethyl ether complex and the resulting mixture was then stirred at 50° C. for 5.5 hours. After completion of the reaction, the reaction solution was cooled and washed successively with water, 5% aqueous sodium carbonate solution and water. The organic layer was dried over anhydrous magnesium sulfate and then concentrated under reduced pressure to obtain 9.66 g of 4-(β-acetylpropionyl)-1,2-dimethoxybenzene.
Name
1,2-dimethoxybenzene
Quantity
8.98 g
Type
reactant
Reaction Step One
Name
levulinic acid
Quantity
5.8 g
Type
reactant
Reaction Step Two
Name
monochloroacetic anhydride
Quantity
10.26 g
Type
reactant
Reaction Step Two
Name
dichloroethane
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
4-(β-acetylpropionyl)-1,2-dimethoxybenzene
Yield
76%

Identifiers

REACTION_CXSMILES
[C:1](O)(=[O:7])[CH2:2][CH2:3][C:4]([CH3:6])=[O:5].ClCC(OC(=O)CCl)=O.[CH3:18][O:19][C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][C:21]=1[O:26][CH3:27]>ClC(Cl)C>[C:4]([CH2:3][CH2:2][C:1]([C:23]1[CH:24]=[CH:25][C:20]([O:19][CH3:18])=[C:21]([O:26][CH3:27])[CH:22]=1)=[O:7])(=[O:5])[CH3:6]

Inputs

Step One
Name
1,2-dimethoxybenzene
Quantity
8.98 g
Type
reactant
Smiles
COC1=C(C=CC=C1)OC
Step Two
Name
levulinic acid
Quantity
5.8 g
Type
reactant
Smiles
C(CCC(=O)C)(=O)O
Name
monochloroacetic anhydride
Quantity
10.26 g
Type
reactant
Smiles
ClCC(=O)OC(CCl)=O
Name
dichloroethane
Quantity
50 mL
Type
solvent
Smiles
ClC(C)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
the resulting mixture was then stirred at 50° C. for 5.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After completion of the reaction
TEMPERATURE
Type
TEMPERATURE
Details
the reaction solution was cooled
WASH
Type
WASH
Details
washed successively with water, 5% aqueous sodium carbonate solution and water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 5.5 h
Name
4-(β-acetylpropionyl)-1,2-dimethoxybenzene
Type
product
Smiles
C(C)(=O)CCC(=O)C1=CC(=C(C=C1)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 9.66 g
YIELD: PERCENTYIELD 76%
YIELD: CALCULATEDPERCENTYIELD 81.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.